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Cat. No.: B1199275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of maltal, a
disaccharide glycal, as a chiral precursor in organic synthesis. Detailed protocols for key

transformations, quantitative data, and workflow diagrams are presented to facilitate its use in

the synthesis of valuable chiral building blocks, including 2,3-unsaturated glycosides and

carbocyclic compounds.

Introduction
Maltal, derived from maltose, is a valuable and readily available chiral starting material for the

synthesis of complex molecules. Its inherent stereochemistry and versatile reactivity make it an

attractive precursor for the construction of a variety of organic compounds, particularly those

with pharmaceutical or biological relevance. The enol ether functionality within the glycal

structure allows for a range of stereoselective transformations, most notably the Ferrier

rearrangement, to introduce diverse functionalities. Furthermore, the carbohydrate backbone

provides a scaffold for the synthesis of carbocyclic analogues, which are important motifs in

many bioactive natural products and their mimics.

Key Applications of Maltal
Maltal serves as a precursor for two main classes of compounds through distinct synthetic

pathways:
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2,3-Unsaturated Glycosides via Ferrier Rearrangement: This reaction allows for the

introduction of various nucleophiles at the anomeric position with a concomitant allylic

rearrangement, leading to the formation of 2,3-unsaturated glycosides. These products are

valuable intermediates for the synthesis of oligosaccharides, C-nucleosides, and other

carbohydrate derivatives.

Carbocyclic Compounds (Carbasugars): The carbohydrate ring of maltal can be transformed

into a carbocyclic ring, where the endocyclic oxygen is replaced by a methylene group.

These carbasugars are of significant interest in medicinal chemistry as they often exhibit

enhanced metabolic stability and unique biological activities compared to their parent

carbohydrates.

The overall synthetic utility of maltal is depicted in the following workflow:

Maltal

2,3-Unsaturated Glycosides
 Ferrier

 Rearrangement 

Carbocyclic Compounds
(Carbasugars)

 Ring Opening &
 Ring Closing Metathesis 

Hexa-O-acetyl-D-lactal

2,3-Unsaturated Glycoside

+ Nucleophile

R-OH / R-SH / etc.

Lewis Acid (e.g., BF3·OEt2)

Glycal
(e.g., Maltal derivative) Acyclic Diene

 Ring Opening
(e.g., Wittig Olefination) Carbocyclic Compound

(Carbasugar)

 Ring-Closing
 Metathesis 

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: Maltal as a Versatile
Precursor in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1199275?utm_src=pdf-body
https://www.benchchem.com/product/b1199275?utm_src=pdf-body
https://www.benchchem.com/product/b1199275?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199275#using-maltal-as-a-precursor-in-organic-synthesis
https://www.benchchem.com/product/b1199275#using-maltal-as-a-precursor-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1199275#using-maltal-as-a-precursor-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1199275#using-maltal-as-a-precursor-in-organic-synthesis
https://www.benchchem.com/product/b1199275#using-maltal-as-a-precursor-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199275?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

